(2R)-1,1,1-trifluoro-3-(methylamino)propan-2-ol hydrochloride
Overview
Description
(2R)-1,1,1-trifluoro-3-(methylamino)propan-2-ol hydrochloride, otherwise known as (2R)-3-(methylamino)propan-2-ol hydrochloride, is a synthetic chemical compound with a wide range of applications. It is a chiral compound, meaning that it has two non-superimposable mirror images, and is used in the synthesis of many different compounds. It is also known as an amine hydrochloride, and is used as a reagent in many scientific and industrial processes.
Scientific Research Applications
(2R)-3-(methylamino)propan-2-ol hydrochloride has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as it can be used to synthesize many different compounds. It is also used in the synthesis of chiral compounds, as its chiral nature allows it to be used in the synthesis of enantiomers. Additionally, it is used in the synthesis of cyclic compounds, as it can be used to form five- and six-membered rings.
Mechanism of Action
(2R)-3-(methylamino)propan-2-ol hydrochloride is an amine hydrochloride, meaning that it is a molecule with an amino group attached to a hydrochloride group. The amine group is capable of forming hydrogen bonds with other molecules, while the hydrochloride group is capable of forming ionic bonds with other molecules. This allows the compound to interact with a wide range of molecules and form a variety of different compounds.
Biochemical and Physiological Effects
(2R)-3-(methylamino)propan-2-ol hydrochloride is not known to have any direct biochemical or physiological effects. It is not known to interact with any proteins or enzymes, and it is not known to have any toxic effects. It is also not known to interact with any hormones or neurotransmitters.
Advantages and Limitations for Lab Experiments
(2R)-3-(methylamino)propan-2-ol hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is easy to obtain. It is also a chiral compound, which makes it useful for the synthesis of enantiomers. Additionally, it is relatively stable and can be stored for long periods of time without decomposition.
The main limitation of (2R)-3-(methylamino)propan-2-ol hydrochloride is that it is a relatively reactive compound. It is highly reactive with water, and can form explosive mixtures with organic solvents. Additionally, it is highly flammable and must be handled with care.
Future Directions
The potential future directions for (2R)-3-(methylamino)propan-2-ol hydrochloride are numerous. It could be used in the synthesis of more complex compounds, such as peptides and proteins. Additionally, it could be used in the synthesis of more complex chiral compounds, such as those found in pharmaceuticals. It could also be used in the synthesis of more complex cyclic compounds, such as those found in natural products. Finally, it could be used in the synthesis of more complex heterocyclic compounds, such as those found in dyes and pigments.
Synthesis Methods
The synthesis of (2R)-3-(methylamino)propan-2-ol hydrochloride can be accomplished through a two-step process. The first step involves the reaction of 3-chloropropanol with methylamine in the presence of a base catalyst, such as sodium hydroxide. This yields (2R)-1,1,1-trifluoro-3-(methylamino)propan-2-ol, which is then reacted with hydrochloric acid to yield the desired product. The reaction is typically carried out in an inert atmosphere to prevent oxidation of the reactants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1,1,1-trifluoro-3-(methylamino)propan-2-ol hydrochloride involves the reaction of (R)-2-chloro-1,1,1-trifluoropropan-2-ol with methylamine hydrochloride.", "Starting Materials": [ "(R)-2-chloro-1,1,1-trifluoropropan-2-ol", "Methylamine hydrochloride" ], "Reaction": [ "Step 1: Dissolve (R)-2-chloro-1,1,1-trifluoropropan-2-ol in anhydrous tetrahydrofuran (THF) and add sodium hydride (NaH) to the solution.", "Step 2: Add methylamine hydrochloride to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate (Na2SO4) and concentrate the solution under reduced pressure.", "Step 5: Purify the product by recrystallization from a suitable solvent to obtain (2R)-1,1,1-trifluoro-3-(methylamino)propan-2-ol hydrochloride." ] } | |
CAS RN |
2763741-52-0 |
Product Name |
(2R)-1,1,1-trifluoro-3-(methylamino)propan-2-ol hydrochloride |
Molecular Formula |
C4H9ClF3NO |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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